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These application notes provide a comprehensive overview of the use of silicon chrome
(SiCr) alloys in high-temperature structural applications. Silicon chrome alloys, primarily iron-
based alloys containing significant amounts of chromium and silicon, are gaining prominence in
industries such as aerospace, power generation, and automotive due to their exceptional
mechanical properties and resistance to degradation at elevated temperatures.[1] This
document details their high-temperature characteristics, provides protocols for their evaluation,
and presents key data for comparative analysis.

High-Temperature Properties of Silicon Chrome
Alloys

The addition of silicon to chromium-containing steels significantly enhances their performance
at high temperatures. This improvement is primarily attributed to the formation of a stable,
protective silica (SiO2) or chromia (Cr203) layer on the alloy's surface, which provides
excellent resistance to oxidation.[2][3][4] Furthermore, silicon contributes to solid solution
strengthening, which improves the material's creep resistance.[5]

Mechanical Strength at Elevated Temperatures
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Silicon chrome alloys maintain a substantial portion of their mechanical strength at high
temperatures. The specific strength is dependent on the exact composition of the alloy and its
heat treatment. Prolonged exposure to temperatures above 400-500°C can lead to some
degradation of mechanical properties due to oxidation and microstructural changes.[6]

Oxidation Resistance

The standout feature of silicon chrome alloys is their superior oxidation resistance. The
presence of silicon promotes the formation of a continuous and adherent oxide layer that
protects the underlying metal from further oxidation.[2][4][7] Studies have shown that an
adequate silicon content is crucial for forming a stable protective scale at temperatures as high
as 1250°C.[8] For instance, Fe-Cr-Si alloys with sufficient chromium (=16 wt.%) can form a
passivating binary oxide layer of Cr203 and SiO2 at 1200°C in a steam environment.[2][6]

Creep Resistance

Creep, the tendency of a solid material to move slowly or deform permanently under the
influence of persistent mechanical stresses, is a critical consideration for high-temperature
structural components. Silicon chrome alloys exhibit commendable creep resistance, which
can be further enhanced by the addition of other alloying elements like molybdenum.[5] The
creep strength of these alloys makes them suitable for applications involving long-term
exposure to high stress at elevated temperatures.[5][9]

Quantitative Data Presentation

The following tables summarize key quantitative data for various silicon chrome and related
alloys at elevated temperatures, compiled from multiple research sources.

Table 1: High-Temperature Tensile Properties of Fe-Cr-Al-Si Alloys
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) Ultimate
Alloy Test Yield . .
. Tensile Elongation
Compositio Temperatur  Strength Reference
Strength (%)
n (wt.%) e (°C) (MPa)
(MPa)
) Varies with Si Proportional >30
Fe-5Cr-xSi 650 _ [10]
content to Al+Si sum (annealed)
_ Varies with Si ~ Proportional >30
Fe-10Cr-xSi 650 ) [10]
content to Al+Si sum (annealed)
] Varies with Si Proportional >30
Fe-14Cr-xSi 650 ] [10]
content to Al+Si sum (annealed)
Table 2: Creep Properties of Cr-Si Based Alloys in Air
Allo Test Applied
J . HE Time to Strain to
Compositio Temperatur  Stress . . Reference
Failure (h) Failure (%)
n (at.%) e (°C) (MPa)
Cra1si9 980 50 >700 15-25 [5]
Cra1sio 980 75 <10 15-25 [5]
Cra1si9 980 100 <10 15-25 [5]
Cr-Si-Ge 980 =275 - up to 23 [5]
Cr-Si-Mo 980 - - upto 4 [5]

Table 3: Oxidation Behavior of Fe-Cr-Si Alloys
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Alloy Test . o ]
. Environmen Oxidation Protective
Compositio  Temperatur L Reference
t Kinetics Scale
n (wt.%) e (°C)
. Ternary Fe
Fe-12Cr-2Si 1200 Steam ) [2][6]
oxides
Fe-16Cr-2Si 1200 Steam Parabolic Cr203, Si02 [2][6]
Fe-20Cr-2Si 1200 Steam Parabolic Cr203, Si02 [2][6]
Fe-5.9Si- High
3.9Cr-4.5Ni- 950 Air spallation [7]
0.8C resistance

Experimental Protocols

The following sections detail standardized protocols for evaluating the high-temperature

properties of silicon chrome alloys. These are based on established ASTM standards and

best practices in materials science.

High-Temperature Tensile Testing

This protocol is based on the guidelines of ASTM E21 - Standard Test Methods for Elevated
Temperature Tension Tests of Metallic Materials.[11][12][13][14][15]

Objective: To determine the tensile properties, including yield strength, ultimate tensile strength,

elongation, and reduction of area, of silicon chrome alloys at elevated temperatures.

Apparatus:

High-temperature extensometer for accurate strain measurement.

Thermocouples for precise temperature monitoring of the specimen.

Universal Testing Machine (UTM) with a load capacity appropriate for the test specimens.

High-temperature furnace capable of maintaining the test temperature within +£3°C.
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Specimen Preparation:

e Machine tensile specimens from the silicon chrome alloy according to the dimensions
specified in ASTM E8/E8M.

e Ensure a smooth surface finish to minimize stress concentrations.
o Clean the specimens thoroughly to remove any contaminants.

o Accurately measure and record the initial gauge length and cross-sectional area of each
specimen.

Procedure:
e Mount the specimen securely in the grips of the UTM, ensuring proper alignment.

» Position the furnace around the specimen and heat it to the desired test temperature. Allow
sufficient time for the temperature to stabilize throughout the specimen.

o Attach the high-temperature extensometer to the specimen's gauge section.

o Apply a tensile load at a constant strain rate. A common practice is to use a slower rate to
determine the yield strength and a faster rate thereafter until fracture.

» Continuously record the load, extension, and temperature data throughout the test.
 After the specimen fractures, cool it to room temperature.

o Carefully measure the final gauge length and the smallest cross-sectional area of the
fractured specimen to calculate elongation and reduction of area.

Data Analysis:
e Construct a stress-strain curve from the load-extension data.
o Determine the 0.2% offset yield strength.

« ldentify the ultimate tensile strength (the maximum stress on the curve).
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+ Calculate the percentage elongation and percentage reduction of area.
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Workflow for High-Temperature Tensile Testing.

Creep and Stress-Rupture Testing

This protocol is based on the guidelines of ASTM E139 - Standard Test Methods for
Conducting Creep, Creep-Rupture, and Stress-Rupture Tests of Metallic Materials.[16][17][18]
[19][20]

Objective: To determine the deformation as a function of time (creep test) and the time to
fracture (stress-rupture test) of silicon chrome alloys under constant tensile loading at a
constant temperature.

Apparatus:

Creep testing machine capable of applying a constant load for extended periods.

High-temperature furnace with precise temperature control.

High-sensitivity extensometer for measuring creep strain.

Thermocouples for accurate temperature monitoring.

Specimen Preparation:

o Prepare test specimens as per ASTM E139 specifications.

o Ensure specimens are free from surface defects and contaminants.

e Measure and record the initial dimensions.

Procedure:

e Mount the specimen in the creep testing machine.

» Heat the specimen to the desired test temperature and allow it to stabilize.

» Apply the predetermined constant load smoothly, avoiding shock.

© 2025 BenchChem. All rights reserved. 7/14 Tech Support


https://faculty.washington.edu/nsniadec/ME354/W10/ASTM3-01-E139.pdf
https://infinitalab.com/astm/astm-e139-11-creep-creep-rupture-and-stress-rupture-test-of-metallic-materials/
https://matestlabs.com/test-standards/astm-e139/
https://www.trl.com/astm_e139_conducting_creep_creep-rupture_and_stress_rupture_tests_on_metallic_material/
https://www.sis.se/en/produkter/external-categories/metals-test-methods-and-analytical-procedures/metals--mechanical-testing/astm-e139-24/
https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o For creep tests, continuously monitor and record the strain as a function of time using the
extensometer.

» For stress-rupture tests, record the time until the specimen fractures.
e Maintain a constant temperature and load throughout the duration of the test.

» After the test is complete (either by fracture or reaching a predetermined time), cool the
specimen.

» For ruptured specimens, measure the final elongation and reduction of area.
Data Analysis:

o For creep tests, plot a creep curve (strain versus time) to identify the primary, secondary
(steady-state), and tertiary creep stages.

o Determine the minimum creep rate from the secondary stage of the creep curve.

o For stress-rupture tests, plot stress versus time to rupture (rupture curve).
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Workflow for Creep and Stress-Rupture Testing.

© 2025 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b224754?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

High-Temperature Oxidation Testing

Objective: To evaluate the oxidation resistance of silicon chrome alloys at elevated
temperatures by measuring the change in mass over time.

Apparatus:

High-temperature furnace with a controlled atmosphere (typically air).

High-precision analytical balance (sensitivity of at least 0.1 mg).

Ceramic crucibles or holders for the specimens.

Desiccator for cooling specimens.

Specimen Preparation:

Cut specimens to a suitable size and shape (e.g., 10mm x 10mm x 2mm).

Grind the surfaces with SiC paper (e.g., up to 600 grit) to ensure a uniform surface finish.[7]

Clean the specimens in an ultrasonic bath with acetone or ethanol and then dry them.

Measure the surface area of each specimen accurately.

Weigh each specimen precisely using the analytical balance.
Procedure (Cyclic Oxidation):

o Place the specimens in ceramic crucibles.

e Heat the furnace to the desired test temperature (e.g., 950°C).[7]

e Place the crucibles with the specimens into the hot furnace and hold for a specific duration
(e.g., 30 or 60 minutes).[7]

e Remove the specimens from the furnace and allow them to cool to room temperature in a
desiccator.
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» Weigh the cooled specimens.

o Repeat steps 3-5 for a predetermined number of cycles or total exposure time (e.g., 100
hours).[7]

Data Analysis:
o Calculate the mass change per unit surface area (mg/cm?) after each cycle.
o Plot the mass change per unit area as a function of time or the number of cycles.

e Analyze the oxidation kinetics (e.g., parabolic, linear) by fitting the data to appropriate
models.

o Characterize the oxide scale morphology and composition using techniques like Scanning
Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS).[21]
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Workflow for High-Temperature Oxidation Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 20. Standard - Standard Test Methods for Conducting Creep, Creep-Rupture, and Stress-
Rupture Tests of Metallic Materials ASTM E139-24 - Swedish Institute for Standards, SIS
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 To cite this document: BenchChem. [Application Notes and Protocols for Silicon Chrome in
High-Temperature Structural Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224754#use-of-silicon-chrome-in-high-temperature-
structural-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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